Cas no 69533-54-6 (Epichlorohydrin-d5)

Epichlorohydrin-d5 is a deuterated analog of epichlorohydrin, where five hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring precise quantification and trace analysis of epichlorohydrin in environmental, pharmaceutical, and chemical research. Its high isotopic purity (>98%) and stability enhance analytical accuracy, minimizing interference in spectroscopic studies. The deuterium substitution also improves signal resolution in NMR, facilitating structural elucidation. Epichlorohydrin-d5 is valuable in kinetic and metabolic studies, offering reliable data for reaction mechanisms and degradation pathways. Its consistent performance makes it a critical tool in advanced analytical applications.
Epichlorohydrin-d5 structure
Epichlorohydrin-d5 structure
Product Name:Epichlorohydrin-d5
CAS No:69533-54-6
MF:C3H5ClO
MW:97.5550086498261
CID:502722
PubChem ID:24872756
Update Time:2025-05-27

Epichlorohydrin-d5 Chemical and Physical Properties

Names and Identifiers

    • Oxirane-2,2,3-d3,3-(chloromethyl-d2)-
    • Epichlorohydrin-D5
    • (Chloromethyl)oxirane-d5
    • (RS)-Epichlorhydrin-d5
    • 2-(Chloromethyl)oxirane-d5
    • A-Chloropropylene Oxide-d5
    • A-Epichlorohydrin-d5
    • D5-epichlorohydrin
    • dl-
    • Glycerol Epichlorohydrin-d5
    • Glycidyl Chloride-d5
    • racemic-d5-epichlorohydrin
    • Epichlorohydrin-d5
    • Inchi: 1S/C3H5ClO/c4-1-3-2-5-3/h3H,1-2H2/i1D2,2D2,3D
    • InChI Key: BRLQWZUYTZBJKN-UXXIZXEISA-N
    • SMILES: ClC([2H])([2H])C1([2H])C([2H])([2H])O1

Computed Properties

  • Exact Mass: 97.03430
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 37.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.247 g/mL at 25 °C
  • Melting Point: −57 °C(lit.)
  • Boiling Point: 115-117 °C(lit.)
  • Flash Point: 93 °F
  • Refractive Index: n20/D 1.438(lit.)
  • PSA: 12.53000
  • LogP: 0.62400

Epichlorohydrin-d5 Security Information

Epichlorohydrin-d5 Pricemore >>

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